1-(4-Methoxyphenyl)-4-methylpentan-3-one

Specification

• CAS No.: 100765-45-5
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-4-methylpentan-3-one
• Standard InChI: InChI=1S/C13H18O2/c1-10(2)13(14)9-6-11-4-7-12(15-3)8-5-11/h4-5,7-8,10H,6,9H2,1-3H3
• Standard InChI Key: KKFCEJLGWHAPKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)CCC1=CC=C(C=C1)OC

Introduction

1-(4-Methoxyphenyl)-4-methylpentan-3-one is an organic compound belonging to the class of aromatic ketones. It features a methoxy-substituted phenyl group and a ketone functional group, making it a compound of interest in medicinal chemistry and organic synthesis due to its potential biological activities and applications.

Synthesis Methods:

• Solvents: Toluene, ether

• Bases: Sodium tert-butoxide

• Temperature Range: Room temperature to 150 °C

Biological Activities and Applications

Research indicates that compounds with similar structures to 1-(4-Methoxyphenyl)-4-methylpentan-3-one exhibit potential as anticancer and antimicrobial agents. The methoxy group may enhance interactions with biological targets, influencing pharmacological properties. These compounds can interact with enzymes and receptors, potentially leading to therapeutic effects such as anti-inflammatory and analgesic activities.

Potential Applications:

• Anticancer Agents

• Antimicrobial Agents

• Anti-inflammatory and Analgesic Activities

Pharmacokinetic Features:

• High Gastrointestinal Absorption

• Permeability Across the Blood-Brain Barrier

Related Compounds

Several compounds share structural similarities with 1-(4-Methoxyphenyl)-4-methylpentan-3-one, including:

Compound Name	Structure Features	Unique Aspects
1-(3-Aminophenyl)-4-methylpentan-3-one	Aminophenyl group attached to a methylpentanone backbone	Exhibits strong interactions with proteins and enzymes.
1-(4-(Benzyloxy)phenyl)-4-methylpentan-3-one	Contains a benzyloxy group on the phenyl ring	Potential applications in polyketide synthesis.
1-Hydroxy-4-methylpentan-3-one	Hydroxyl group instead of methoxy	Used in metabolic pathway studies.

Spectral Information

Spectral data for 1-(4-Methoxyphenyl)-4-methylpentan-3-one include 1D NMR and IR spectra, which are crucial for identifying and characterizing the compound.

Spectral Data:

• 1D NMR Spectra

• IR Spectra (FTIR)